Cas no 941904-94-5 (2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(2,5-dimethylphenyl)acetamide)

• Product Name: 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(2,5-dimethylphenyl)acetamide
• CAS No: 941904-94-5
• MF: C₂₁H₂₅ClN₂O₃S
• MW: 420.952803373337
• CID: 6359984
• PubChem ID: 16836991
• Update Time: 2025-05-23

2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(2,5-dimethylphenyl)acetamide
• 941904-94-5
• 2-[1-(4-chlorobenzenesulfonyl)piperidin-2-yl]-N-(2,5-dimethylphenyl)acetamide
• AKOS024634045
• 2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(2,5-dimethylphenyl)acetamide
• F2267-0366
• 2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]-N-(2,5-dimethylphenyl)acetamide

• Inchi： 1S/C21H25ClN2O3S/c1-15-6-7-16(2)20(13-15)23-21(25)14-18-5-3-4-12-24(18)28(26,27)19-10-8-17(22)9-11-19/h6-11,13,18H,3-5,12,14H2,1-2H3,(H,23,25)
• InChI Key： NTNFQIBHHRVRDY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CC1CCCCN1S(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 420.1274415g/mol
• Monoisotopic Mass: 420.1274415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(2,5-dimethylphenyl)acetamide

Introduction to 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(2,5-dimethylphenyl)acetamide (CAS No. 941904-94-5) and Its Emerging Applications in Chemical Biology

The compound 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(2,5-dimethylphenyl)acetamide (CAS No. 941904-94-5) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel pharmacological agents. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications. The presence of a piperidine core and a 4-chlorobenzenesulfonyl moiety, coupled with an N-(2,5-dimethylphenyl)acetamide substituent, endows the compound with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating piperidine scaffolds. Piperidine derivatives are well-known for their versatility and have been extensively studied for their role in modulating various biological pathways. The structural motif of 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(2,5-dimethylphenyl)acetamide not only capitalizes on the established pharmacophoric properties of piperidine but also introduces additional functional groups that enhance its binding affinity and selectivity. The 4-chlorobenzenesulfonyl group, for instance, is known to contribute to the compound's solubility and metabolic stability, while the N-(2,5-dimethylphenyl)acetamide moiety is believed to improve its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer progression. Current research indicates that molecules with similar structural features exhibit inhibitory activity against targets such as kinases and proteases, which are crucial for cell signaling and proliferation. The 4-chlorobenzenesulfonyl group is particularly noteworthy, as it has been shown to mimic the transition state of substrates in enzymatic reactions, thereby enhancing inhibitory efficacy. Furthermore, the steric bulk provided by the N-(2,5-dimethylphenyl)acetamide substituent helps to optimize binding interactions within the active site of target proteins.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in the development of small-molecule inhibitors. Computational modeling and experimental data suggest that subtle modifications around the piperidine core can significantly alter the compound's pharmacokinetic profile and therapeutic potential. For instance, studies have demonstrated that introducing halogen atoms or other electron-withdrawing groups at specific positions can enhance binding affinity while minimizing off-target effects. The compound under discussion aligns well with these principles, as its current structure appears to be optimized for both potency and selectivity.

The synthesis of 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(2,5-dimethylphenyl)acetamide presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework efficiently.

In addition to its potential therapeutic applications, this compound has also shown promise in preclinical studies as a tool for biochemical research. Its ability to interact with specific biological targets makes it a valuable probe for understanding disease mechanisms at a molecular level. Researchers are exploring its use in high-throughput screening assays to identify novel drug candidates or biomarkers associated with various diseases. The compound's well-defined structure also facilitates structural biology studies, where it can be used to elucidate protein-ligand interactions through techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

The future prospects for 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(2,5-dimethylphenyl)acetamide are promising, with ongoing research aimed at further optimizing its pharmacological properties. One area of focus is improving its oral bioavailability by modifying solubility-enhancing groups or exploring prodrug strategies. Additionally, efforts are underway to develop derivatives with enhanced selectivity against specific isoforms of enzymes or receptors implicated in diseases such as cancer or neurodegeneration. Collaborative efforts between medicinal chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

The role of computational chemistry in drug discovery cannot be overstated when discussing compounds like this one. Molecular docking simulations have been instrumental in predicting binding affinities and identifying optimal conformations for drug-receptor interactions. These computational approaches complement experimental data by providing rapid screening capabilities across large libraries of compounds. Furthermore, machine learning algorithms are being increasingly employed to analyze complex datasets derived from high-throughput screens or genetic studies; this enables researchers to uncover novel relationships between molecular structures and biological outcomes that might otherwise remain hidden.

As our understanding of disease mechanisms continues to evolve at a rapid pace so too does our capacity for designing targeted therapeutics based on compounds like this one which exhibit high specificity toward disease-causing pathways without affecting normal cellular processes thereby minimizing side effects associated with conventional treatments . It remains imperative however ,to balance innovation with rigorous safety testing before moving into clinical trials ensuring patient safety remains paramount throughout all stages development process .